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Compound of Interest

Compound Name: 4,5-Dimethyl-1-hexene

Cat. No.: B099456

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4,5-Dimethyl-1-hexene is critical for ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for its
safe handling and disposal, in line with established safety protocols for flammable liquid
hydrocarbons. Adherence to these guidelines will help mitigate risks and ensure compliance
with regulatory standards.

Key Safety and Physical Properties

While specific data for 4,5-Dimethyl-1-hexene is not readily available, the following table
summarizes the key quantitative data for its structural analog, 1-Hexene, which shares similar
flammable and hazardous properties.[1] This information is crucial for a proper risk assessment
prior to handling and disposal.
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Property Value Reference
Physical State Liquid [1112]
Appearance Colorless [1]

Boiling Point/Range

62-65°C/143.6-149 °F @
760 mmHg

[1]

Melting Point/Range

-140 °C /-220 °F

[1]

Flash Point

-26 °C / -14.8 °F (Closed Cup)

[1]

Density

0.678 g/mL at 25 °C (77 °F)

Vapor Pressure

8.12 kPa at 25 °C

[3]

UN Number

UN2370 (for 1-Hexene)

[1]

Hazard Class

3 (Flammable Liquid)

[1]

Packing Group

[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 4,5-Dimethyl-1-hexene. It is
imperative to consult your institution's specific hazardous waste management guidelines and
local regulations, as they may have additional requirements.[4][5]

Personal Protective Equipment (PPE) and Safety
Precautions

» Prior to Handling: Always wear appropriate personal protective equipment (PPE). This
includes:

o Flame-retardant lab coat.
o Chemical-resistant gloves (e.g., nitrile).

o Safety goggles or a face shield for eye protection.[4][6]
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» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[4]

Ignition Sources: 4,5-Dimethyl-1-hexene is highly flammable.[2] Ensure that all potential
ignition sources, such as open flames, hot surfaces, and sparks, are eliminated from the
work area.[3][4][7] Use only non-sparking tools and explosion-proof equipment.[4][6][7]

Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[3][4]

Waste Collection and Segregation

Waste Container: Use a designated, properly labeled, and compatible waste container. The
container should be made of a material that will not react with the chemical and must have a
secure, tight-fitting lid.[5]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"4,5-Dimethyl-1-hexene," and any associated hazard symbols (e.g., flammable liquid).

Segregation: Do not mix 4,5-Dimethyl-1-hexene with other waste streams, particularly
incompatible materials such as strong oxidizing agents, strong reducing agents, or acids.[1]
[8] It should be collected as a non-halogenated organic solvent waste.[5]

Handling Spills

In the event of a spill, follow these emergency procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate all non-essential
personnel.[7]

Control Ignition Sources: Immediately shut off all ignition sources.[7]

Containment: For small spills, contain the liquid using an inert absorbent material such as
sand, silica gel, or vermiculite.[4][7] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
designated, sealed container for disposal.[4]
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» Decontamination: Clean the spill area thoroughly.

e Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Storage and Disposal

o Temporary Storage: Store the sealed hazardous waste container in a cool, dry, well-
ventilated area away from heat and incompatible materials.[1][3][6][7] The storage area
should be designated for flammable liquids.

» Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
EHS office or a licensed hazardous waste disposal contractor.[4][7] Complete all necessary
waste disposal forms accurately.[5]

o Regulatory Compliance: Ensure that all local, regional, and national hazardous waste
regulations are followed for complete and accurate classification and disposal.[4]

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 4,5-Dimethyl-1-hexene.
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Caption: Disposal workflow for 4,5-Dimethyl-1-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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